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Compound of Interest

Compound Name: Barium-140

Cat. No.: B1234999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Barium-140 (¹⁴⁰Ba)

as a radioactive tracer in environmental studies. This document includes detailed

methodologies for key experiments, a summary of relevant quantitative data, and safety

protocols.

Introduction to Barium-140 as an Environmental
Tracer
Barium-140 is a radioactive isotope of barium with a half-life of 12.75 days.[1] It is a fission

product of uranium-238 and can be found in the environment following nuclear events.[2] Its

relatively short half-life and its decay characteristics make it a useful tracer for studying various

environmental processes over short to medium timescales.

Applications in Environmental Studies:

Tracing Soil and Sediment Movement: ¹⁴⁰Ba can be used to track the movement of soil

particles due to erosion and to study sedimentation rates in aquatic environments.[3]

Water Pathway and Flow Analysis: As a tracer in water, ¹⁴⁰Ba can help delineate

groundwater and surface water flow paths, determine flow rates, and identify mixing zones.
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Atmospheric Transport Studies: The release and subsequent detection of ¹⁴⁰Ba can be used

to model the transport and deposition of atmospheric pollutants.

Monitoring of Nuclear Events: The presence and concentration of ¹⁴⁰Ba in environmental

samples can be a key indicator of a recent nuclear fission event. The ratio of Lanthanum-140

(¹⁴⁰La) to ¹⁴⁰Ba is used to estimate the time since the event.[4]

Properties of Barium-140
A summary of the key physical and radioactive properties of Barium-140 is presented in the

table below.

Property Value

Half-life 12.751 days

Decay Mode Beta (β⁻)

Decay Product Lanthanum-140 (¹⁴⁰La)

Beta Decay Energy 1.047 MeV

Isotopic Mass 139.910607 u

Source:[1]

Experimental Protocols
The following are generalized protocols for using Barium-140 as an environmental tracer.

These should be adapted based on specific experimental conditions, environmental matrices,

and research questions.

Protocol for Tracing Soil Erosion
This protocol outlines a method for using ¹⁴⁰Ba to quantify soil erosion in a controlled plot.

Materials:

Barium-140 solution (e.g., BaCl₂ in dilute HCl)
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Spray applicator

Soil sampling equipment (corers, shovels)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses, dosimeter

Radiation survey meter

Gamma spectrometer for sample analysis

Procedure:

Site Selection and Preparation:

Define the experimental plot(s) and a control plot.

Install erosion barriers at the downslope end of the plots to collect runoff and eroded

sediment.

Tracer Application:

Under controlled and safe conditions, evenly apply a known activity of the ¹⁴⁰Ba solution to

the surface of the experimental plot(s). Avoid application to the control plot.

Use a spray applicator to ensure uniform distribution.

Record the initial total activity applied to each plot.

Sample Collection:

Collect soil core samples from the plot immediately after application to determine the initial

distribution of ¹⁴⁰Ba in the soil profile.

After a rainfall event or a set period, collect all eroded sediment and runoff from the

collection barriers.

Collect soil core samples from the plot again to measure the remaining ¹⁴⁰Ba and its

vertical distribution.
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Sample Preparation and Analysis:

Homogenize the collected sediment and measure the total volume of runoff.

Dry and weigh the soil and sediment samples.

Analyze the activity of ¹⁴⁰Ba in the soil and sediment samples using gamma spectrometry.

The 537.3 keV gamma-ray from the decay of its daughter, ¹⁴⁰La, is often used for

detection.

Data Analysis:

Calculate the total activity of ¹⁴⁰Ba lost from the plot by summing the activity in the

collected sediment and runoff.

Determine the soil erosion rate by relating the amount of ¹⁴⁰Ba lost to the initial amount

applied and the area of the plot.

Protocol for Tracing Water Movement
This protocol describes a method for tracing the flow of water in a surface water body.

Materials:

Barium-140 solution

Injection pump or direct pouring equipment

Water sampling bottles

Scintillation detector or other suitable radiation detector for in-situ or laboratory

measurements

GPS for recording sampling locations

PPE as described in 3.1

Procedure:
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Tracer Injection:

Select an injection point upstream of the area of interest.

Introduce a known quantity and activity of the ¹⁴⁰Ba solution into the water body. This can

be a pulse injection or a continuous release depending on the study objectives.

Sample Collection:

Collect water samples at predefined locations downstream from the injection point at

various time intervals.

Record the precise time and location of each sample collection.

Sample Analysis:

Measure the ¹⁴⁰Ba activity in the water samples using a suitable detection method such as

liquid scintillation counting or gamma spectrometry.

Data Analysis:

Create a time-concentration curve for each sampling location.

Use the data to calculate the travel time, dispersion, and dilution of the tracer in the water

body.

Quantitative Data
The following table summarizes typical detection limits for barium in environmental samples

using various analytical techniques. While these are for the element barium, they provide an

indication of the sensitivity of the methods that would be used to detect ¹⁴⁰Ba.
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Analytical Method Sample Matrix Sample Detection Limit

Flame Atomic Absorption

Spectroscopy (FAAS)
Water 100 µg/L

Graphite Furnace Atomic

Absorption Spectroscopy

(GFAAS)

Water 2 µg/L

Inductively Coupled Plasma-

Atomic Emission Spectroscopy

(ICP-AES)

Water 1 µg/L

Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS)
Water 0.8 µg/L

Source:[5][6]
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Caption: Decay chain of Barium-140 to stable Cerium-140.

Experimental Workflow for Soil Erosion Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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